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Compound of Interest

Compound Name: Trimethylsilyl 4-bromobut-2-enoate

Cat. No.: B8277346

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethylsilyl 4-bromobut-2-
enoate, a specialized chemical intermediate. Due to the limited availability of direct literature on
this specific compound, this guide synthesizes information from general principles of silyl ester
chemistry and data on closely related analogues. It is intended to serve as a valuable resource
for researchers in organic synthesis and drug development by providing a likely synthetic
protocol, estimated physicochemical properties, and potential applications.

Core Compound Properties

While specific experimental data for Trimethylsilyl 4-bromobut-2-enoate is not extensively
published, its basic properties can be derived from vendor specifications and chemical
structure.
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Property Value Source

trimethylsilyl (E)-4-bromobut-2-

IUPAC Name enoate Sigma-Aldrich
Molecular Formula C7H13BrO2Si N/A
Molecular Weight 237.17 g/mol

MDL Number MFCD28248595

Purity Typically =95%

Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis of Trimethylsilyl 4-bromobut-2-enoate is not readily
available in the scientific literature. However, a standard and reliable method for its preparation
can be inferred from general procedures for the silylation of carboxylic acids. The most
common method involves the reaction of the corresponding carboxylic acid, (E)-4-bromobut-2-
enoic acid, with a silylating agent such as trimethylsilyl chloride (TMSCI) in the presence of a
base.

Proposed Synthesis of Trimethylsilyl 4-bromobut-2-enoate

The proposed reaction for the synthesis of Trimethylsilyl 4-bromobut-2-enoate is depicted
below. This reaction is a standard esterification where the acidic proton of the carboxylic acid is
replaced by a trimethylsilyl group.
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 To cite this document: BenchChem. [Trimethylsilyl 4-bromobut-2-enoate: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8277346#trimethylsilyl-4-bromobut-2-enoate-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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